4-(3-Nitropyridin-4-yl)cyclohex-3-enone
Cat. No. B8278287
M. Wt: 218.21 g/mol
InChI Key: ZQBBTLJRMRXGOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:17].[CH3:19][OH:20].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][n:6][cH:7][cH:8][c:9]1[C:10]1=[CH:11][CH2:12][C:13](=[O:16])[CH2:14][CH2:15]1.[Na+:18]>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][n:6][cH:7][cH:8][c:9]1[C:10]1=[CH:11][CH2:12][CH:13]([OH:16])[CH2:14][CH2:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C1CC=C(c2ccncc2[N+](=O)[O-])CC1
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O=[N+]([O-])c1cnccc1C1=CCC(O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
